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Compound of Interest

5-(4-Chloro-2-methoxyphenyl)-5-
Compound Name:

oxovaleric acid
CAS No.: 951889-68-2

Cat. No.: B3023930

Get Quote

Executive Summary

CAS 951889-68-2 is a specialized aryl-keto acid intermediate primarily utilized in medicinal
chemistry for the synthesis of SGLT2 inhibitor analogs and phenyl-alkyl-carboxylic acid
derivatives.[1][2] Its structural motif—a 4-chloro-2-methoxyphenyl ring linked to a valeric acid
chain via a ketone—serves as a critical scaffold for introducing lipophilic aryl groups into polar
pharmacophores.[1][2]

Currently, this compound is classified as a Fine Chemical / Building Block, available
predominantly from catalog suppliers in milligram-to-gram quantities.[1][2] Multi-kilogram
procurement typically requires a Custom Synthesis (CMO) engagement due to limited off-the-
shelf bulk inventory.[1]
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Key Metric Details

Chemical Name 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid
Molecular Formula C12H13ClOa4

Molecular Weight 256.68 g/mol

Intermediate for SGLT2 inhibitors (e.qg.,
Primary Application Empagliflozin analogs), Friedel-Crafts building
block.[1][2]

R&D Scale: Available (Stock). Bulk: Make-to-

Supply Status
PPy Order.

Est. Price (R&D) $200 - $350 USD / 1g (Catalog Price)

Technical Profile & Synthesis Logic
Chemical Identity & Properties

The compound features a deactivated aromatic ring (due to chlorine) counter-balanced by an
activating methoxy group.[1] The ketone functionality at the C5 position of the valeric acid chain
renders it susceptible to reduction (to alcohols or methylenes) or reductive amination.

e LogP (Predicted): ~2.5 — 3.0 (Moderate Lipophilicity)[1][2]
o pKa (Predicted): ~4.5 (Carboxylic Acid)[1][2]

 Solubility: Low in water; soluble in DMSO, Methanol, Ethyl Acetate.[2]

Synthetic Route (The "Why" Behind the Cost)

The most scalable route to CAS 951889-68-2 involves the Friedel-Crafts Acylation of 3-
chloroanisole with glutaric anhydride.[1][2] Understanding this route is crucial for vetting
suppliers; impurities from this process (e.g., regioisomers) define the quality grade.

Mechanism & Regioselectivity:

» Starting Material: 3-Chloroanisole.[1][3]
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» Reagent: Glutaric Anhydride (provides the 5-carbon chain).[1]
e Catalyst: Aluminum Chloride (AICI3) or Zeolites.[1]

o Regiochemistry: The methoxy group (-OMe) is a strong ortho/para director, while the chlorine
(-Cl) is a weak ortho/para director but deactivating.[1][2] The acylation occurs para to the
chlorine and ortho to the methoxy group (Position 6 of the ring), driven by the steric
hindrance at the other ortho-methoxy position (Position 2).[1]

Diagram 1: Synthesis Pathway & Regioselectivity The following diagram illustrates the
synthesis logic and potential isomeric impurities that must be controlled.

Major Pathwa
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Caption: Friedel-Crafts acylation route showing the preferential formation of CAS 951889-68-2
over minor regioisomers.

Quality Control & Specification Standards

When sourcing this compound, "purity >95%" is insufficient for drug development. You must
demand specific impurity profiling, particularly for the regioisomer described above.

Recommended Specification Sheet
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Test Parameter Acceptance Criteria Methodology

Appearance Off-white to pale yellow solid Visual

C18 Column, ACN/Water

Purity (HPLC) > 97.0% (Area %) )
Gradient
Regioisomer Content <1.5% H-NMR or Chiral HPLC
Loss on Drying <0.5% Gravimetric
_ N Sulfated Ash (Critical if AICIs
Residue on Ignition <0.1%
used)
Identity Conforms to Structure 1H-NMR, MS

Self-Validating Protocol: Regioisomer Detection

Why: Commercial suppliers often co-elute isomers in standard HPLC.[1] Protocol: Use 1H-
NMR in DMSO-d6.

» Diagnostic Signal: Look for the aromatic protons.[1] The product (1,2,4,5-substituted pattern)
will show two singlets (or weak doublets) in the aromatic region if the substitution is para to
Cl and ortho to OMe.[1][2]

 Validation: If you see complex splitting (multiplets) inconsistent with a 1,2,4,5-substitution
pattern, the batch contains the unwanted isomer (acylation at the crowded C2 position).

Market Landscape: Suppliers & Pricing
Supplier Tiers

Suppliers are categorized by their ability to scale.[1] For CAS 951889-68-2, the market is
dominated by "Aggregators” who hold small stock and "CMOs" who synthesize on demand.[1]

[2]
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) Representative ) ]
Supplier Type _ Role Risk Profile
Companies
] Bide Pharm, BLD Quick delivery (mg to High batch-to-batch
Tier 1: Catalog (Stock) o
Pharm, Ambeed g scale).[1][2] variability.[1][2]
i MolPort, ) )
Tier 2: Global ) Access to diverse Long lead times;
) ChemicalBook ) o ]
Sourcing inventory.[1] indirect quality control.
(Aggregators)
Tier 3: Custom Synblock, Wuxi Bulk scale (kg); GMP High upfront cost; 8-
Synthesis AppTec (Contract) options.[1] 12 week lead time.[1]

Price Analysis

Pricing for this CAS is highly volume-dependent due to the batch-process nature of Friedel-
Crafts reactions.[1][2]

e Research Grade (1g - 59):
o Price: $200 - $350 USD per gram.[1]
o Driver: Handling, packaging, and inventory holding costs.[2]
» Pilot Scale (1009 - 1kg):
o Price: Est. $2,000 - $5,000 USD per kg.[1]
o Driver: Raw material costs (3-Chloroanisole) and purification yield.[1]

o Note: Prices drop precipitously >1kg because the synthesis is chemically efficient.

Procurement Decision Logic

Use the following workflow to determine your sourcing strategy based on development phase.
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Need CAS 951889-68-2
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Caption: Decision tree for sourcing CAS 951889-68-2, emphasizing the mandatory internal QC
step regardless of source.
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¢ Olah, G. A.Friedel-Crafts and Related Reactions. Wiley-Interscience, 1964.[2] (Foundational
text for acylation mechanism and regioselectivity logic).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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